![molecular formula C17H18ClN3O2 B269044 3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide](/img/structure/B269044.png)
3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide, also known as PACAP-27, is a peptide that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide exerts its effects through binding to specific receptors, including PAC1, VPAC1, and VPAC2 receptors. Upon binding, this compound activates various signaling pathways, including cAMP, PKA, and MAPK pathways, which ultimately lead to its physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, cardioprotection, anti-inflammatory effects, and antitumor effects. In neuroprotection, this compound reduces neuronal death by inhibiting apoptosis and oxidative stress. In cardioprotection, this compound reduces myocardial injury by inhibiting inflammation and oxidative stress. In anti-inflammatory effects, this compound reduces inflammation by inhibiting cytokine production and immune cell activation. In antitumor effects, this compound inhibits tumor cell proliferation by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide in lab experiments is its specificity for PAC1, VPAC1, and VPAC2 receptors, which allows for targeted effects. Another advantage is its stability, which allows for long-term storage and use. However, one limitation is its high cost, which may limit its use in large-scale experiments. Another limitation is its potential for off-target effects, which may complicate data interpretation.
Future Directions
There are several future directions for 3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide research, including the development of this compound analogs with improved stability and specificity, the investigation of this compound's effects on other diseases, such as diabetes and autoimmune diseases, and the exploration of this compound's potential as a therapeutic agent in clinical trials.
Conclusion
In conclusion, this compound is a peptide that has shown potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent in various diseases.
Synthesis Methods
3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide can be synthesized using solid-phase peptide synthesis (SPPS) method. This involves the stepwise addition of protected amino acids onto a solid support, followed by deprotection and cleavage of the peptide from the support. The final product is then purified using high-performance liquid chromatography (HPLC) to obtain a pure peptide.
Scientific Research Applications
3-{[(4-chloroanilino)carbonyl]amino}-N-propylbenzamide has been studied extensively for its potential therapeutic applications in various diseases, including neurodegenerative diseases, cardiovascular diseases, and cancer. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects by reducing neuronal death and improving cognitive function. In cardiovascular diseases, this compound has been shown to have cardioprotective effects by reducing myocardial injury and improving cardiac function. In cancer, this compound has been shown to have antitumor effects by inhibiting tumor cell proliferation and inducing apoptosis.
properties
Molecular Formula |
C17H18ClN3O2 |
---|---|
Molecular Weight |
331.8 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)carbamoylamino]-N-propylbenzamide |
InChI |
InChI=1S/C17H18ClN3O2/c1-2-10-19-16(22)12-4-3-5-15(11-12)21-17(23)20-14-8-6-13(18)7-9-14/h3-9,11H,2,10H2,1H3,(H,19,22)(H2,20,21,23) |
InChI Key |
DLZZCQVSLOBFND-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.